2-({2-[(4-ethoxybenzoyl)amino]-3-phenylacryloyl}amino)ethyl acetate

• IUPAC Name: 2-[[(E)-2-[(4-ethoxybenzoyl)amino]-3-phenylprop-2-enoyl]amino]ethyl acetate
• InChI: InChI=1S/C22H24N2O5/c1-3-28-19-11-9-18(10-12-19)21(26)24-20(15-17-7-5-4-6-8-17)22(27)23-13-14-29-16(2)25/h4-12,15H,3,13-14H2,1-2H3,(H,23,27)(H,24,26)/b20-15+
• InChI Key: ORHHTRYQUMPJEY-HMMYKYKNSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC(=CC2=CC=CC=C2)C(=O)NCCOC(=O)C
• Isomeric SMILES: CCOC1=CC=C(C=C1)C(=O)N/C(=C/C2=CC=CC=C2)/C(=O)NCCOC(=O)C
• Molecular Formula: C22H24N2O5
• Molecular Weight: 396.4 g/mol

Description

2-({2-[(4-ethoxybenzoyl)amino]-3-phenylacryloyl}amino)ethyl acetate is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound is also known as EAE and is a derivative of ethyl acetate.

Mechanism of Action

The mechanism of action of 2-({2-[(4-ethoxybenzoyl)amino]-3-phenylacryloyl}amino)ethyl acetate is not fully understood. However, studies have shown that it can bind to DNA and induce apoptosis in cancer cells. EAE has also been shown to interact with proteins involved in DNA replication and repair, suggesting that it may have a broader range of biological activities.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively. EAE has been shown to induce apoptosis in cancer cells, inhibit DNA replication, and interact with proteins involved in DNA repair. It has also been shown to have antioxidant properties, making it a potential candidate for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-({2-[(4-ethoxybenzoyl)amino]-3-phenylacryloyl}amino)ethyl acetate in lab experiments is its fluorescent properties, which make it a useful tool for the detection of DNA. However, one limitation is that its mechanism of action is not fully understood, which may limit its potential applications in certain areas of research.

Future Directions

There are several future directions for research on 2-({2-[(4-ethoxybenzoyl)amino]-3-phenylacryloyl}amino)ethyl acetate. One area of interest is the development of new anticancer treatments based on EAE. Another area of research is the use of EAE as a tool for the detection of DNA in biological samples. Additionally, further studies are needed to fully understand the mechanism of action of EAE and its potential applications in other areas of scientific research.

Scientific Research Applications

2-({2-[(4-ethoxybenzoyl)amino]-3-phenylacryloyl}amino)ethyl acetate has been extensively studied for its potential applications in scientific research. One of the main areas of interest is its use as a fluorescent probe for the detection of DNA. EAE has been shown to bind to DNA and emit fluorescence, making it a useful tool for the detection of DNA in biological samples.
Another area of research is the use of EAE as a potential anticancer agent. Studies have shown that EAE can induce apoptosis in cancer cells, making it a promising candidate for the development of new cancer treatments.